Cas no 2167179-42-0 (2-(1s,4s)-2-oxabicyclo2.1.1hexan-1-ylethan-1-amine)

• Product Name: 2-(1s,4s)-2-oxabicyclo2.1.1hexan-1-ylethan-1-amine
• CAS No: 2167179-42-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4787092
• PubChem ID: 138987599
• Update Time: 2023-11-25

2-(1s,4s)-2-oxabicyclo2.1.1hexan-1-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxabicyclo[2.1.1]hexan-1-yl)ethanamine
• 2-(1s,4s)-2-oxabicyclo2.1.1hexan-1-ylethan-1-amine

• Inchi： 1S/C7H13NO/c8-2-1-7-3-6(4-7)5-9-7/h6H,1-5,8H2
• InChI Key： GRNSLILJGRTXOD-UHFFFAOYSA-N
• SMILES： O1CC2CC1(CCN)C2

Computed Properties

• Exact Mass: 127.099714038 g/mol
• Monoisotopic Mass: 127.099714038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 127.18
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2